Cas no 89009-81-4 (1H-1,4-Diazepine-1-propanamide, N-cyclohexylhexahydro-)

• Product Name: 1H-1,4-Diazepine-1-propanamide, N-cyclohexylhexahydro-
• CAS No: 89009-81-4
• MF: C₁₄H₂₇N₃O
• MW: 253.383683443069
• CID: 616131
• PubChem ID: 43162430
• Update Time: 2025-04-19

1H-1,4-Diazepine-1-propanamide, N-cyclohexylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-propanamide, N-cyclohexylhexahydro-
• N-cyclohexyl-3-(1,4-diazepan-1-yl)propanamide
• 89009-81-4
• DTXSID30655628
• SCHEMBL1317304
• AKOS005924920

• Inchi： 1S/C14H27N3O/c18-14(16-13-5-2-1-3-6-13)7-11-17-10-4-8-15-9-12-17/h13,15H,1-12H2,(H,16,18)
• InChI Key： ORSDRSJKNHJDEO-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCNCCC1)NC1CCCCC1

Computed Properties

• Exact Mass: 253.215
• Monoisotopic Mass: 253.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: 1